Cas no 894017-82-4 (1-(3-fluoro-4-methylphenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(3-fluoro-4-methylphenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894017-82-4
• MF: C₁₈H₁₇F₂N₃O₂
• MW: 345.343291044235
• CID: 5515162
• Update Time: 2025-07-03

1-(3-fluoro-4-methylphenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(3-fluoro-4-methylphenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C18H17F2N3O2/c1-11-2-5-13(8-16(11)20)21-18(25)22-14-9-17(24)23(10-14)15-6-3-12(19)4-7-15/h2-8,14H,9-10H2,1H3,(H2,21,22,25)
• InChI Key： NMWYRWVQXFEKHE-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(F)=C1)C(NC1CC(=O)N(C2=CC=C(F)C=C2)C1)=O

Additional information on 1-(3-fluoro-4-methylphenyl)-3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylurea

1-(3-Fluoro-4-Methylphenyl)-3-[1-(4-Fluorophenyl)-5-Oxopyrrolidin-3-Yl]Urea: A Comprehensive Overview

The compound with CAS No 894017-82-4, known as 1-(3-fluoro-4-methylphenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structure and Synthesis

The molecule consists of two aromatic rings, one substituted with a fluorine atom at the para position and a methyl group at the meta position, and the other bearing a fluorine substituent at the para position. These aromatic rings are connected via a urea linkage to a pyrrolidinone moiety, which introduces rigidity and potential for hydrogen bonding interactions. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations, to achieve the desired connectivity and stereochemistry.

Biological Activity and Applications

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. The presence of electron-withdrawing groups such as fluorine atoms enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug development. Specifically, research has focused on its role in anticancer therapy, where it has shown selective cytotoxicity against various cancer cell lines.

In addition to its therapeutic potential, this compound has also been explored for its antimicrobial properties. The combination of aromaticity and functional groups like urea provides a platform for interactions with microbial enzymes, offering a novel avenue for antibiotic development in an era of increasing resistance.

Structural Insights and Mechanism of Action

The molecular structure of 1-(3-fluoro-4-methylphenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea plays a critical role in its biological activity. The urea group serves as a hinge connecting the two aromatic moieties, while the pyrrolidinone ring introduces rigidity and enhances solubility. Computational studies have revealed that the molecule's conformational flexibility allows it to adopt favorable orientations when binding to target proteins.

Experimental data from X-ray crystallography have provided detailed insights into the molecular geometry, confirming the planar arrangement of the aromatic rings and the puckered conformation of the pyrrolidinone ring. These structural features are essential for understanding the compound's mechanism of action and optimizing its pharmacokinetic properties.

Recent Research Developments

In 2022, researchers published groundbreaking findings on the synthesis optimization of this compound, reducing production costs while maintaining high purity levels. This advancement has facilitated large-scale production for preclinical studies.

Furthermore, ongoing clinical trials are investigating the compound's efficacy in treating solid tumors, with early results indicating significant tumor growth inhibition in animal models without major adverse effects.

Another notable development is the exploration of this compound as a photodynamic therapy agent, leveraging its ability to generate reactive oxygen species under light irradiation. This dual functionality opens new possibilities in cancer treatment strategies.

Future Prospects and Challenges

Despite its promising profile, challenges remain in fully realizing the therapeutic potential of 1-(3-fluoro-4-methylphenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea. Issues such as limited bioavailability and scalability need to be addressed through further research.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these barriers, focusing on formulation development and targeted delivery systems.